Cas no 85797-61-1 (1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)-)

• Product Name: 1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)-
• CAS No: 85797-61-1
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 663389
• PubChem ID: 15187137
• Update Time: 2025-04-19

1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)-
• 2-(2-phenylpropan-2-yl)benzene-1,4-diol
• SCHEMBL123763
• DTXSID90569833
• 85797-61-1

• Inchi： 1S/C15H16O2/c1-15(2,11-6-4-3-5-7-11)13-10-12(16)8-9-14(13)17/h3-10,16-17H,1-2H3
• InChI Key： LUELYTMQTXRXOI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)(C)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų